N-(2-((4-ethylpiperazin-1-yl)sulfonyl)ethyl)benzofuran-2-carboxamide hydrochloride

• IUPAC Name: N-[2-(4-ethylpiperazin-1-yl)sulfonylethyl]-1-benzofuran-2-carboxamide;hydrochloride
• InChI: InChI=1S/C17H23N3O4S.ClH/c1-2-19-8-10-20(11-9-19)25(22,23)12-7-18-17(21)16-13-14-5-3-4-6-15(14)24-16;/h3-6,13H,2,7-12H2,1H3,(H,18,21);1H
• InChI Key: HMHXQKVHHFIQQD-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)S(=O)(=O)CCNC(=O)C2=CC3=CC=CC=C3O2.Cl
• Molecular Formula: C17H24ClN3O4S
• Molecular Weight: 401.9 g/mol

Description

“N-(2-((4-ethylpiperazin-1-yl)sulfonyl)ethyl)benzofuran-2-carboxamide hydrochloride” is a compound that has been offered by Benchchem. It is a benzofuran derivative, a class of compounds that are ubiquitous in nature. Most benzofuran compounds have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

Benzofuran compounds have been synthesized using various methods. For instance, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. This method is excellent for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another method involves constructing a benzofuran ring through proton quantum tunneling, which results in fewer side reactions and high yield.

Molecular Structure Analysis

The molecular structure of benzofuran derivatives, including “N-(2-((4-ethylpiperazin-1-yl)sulfonyl)ethyl)benzofuran-2-carboxamide hydrochloride”, is significant in medicinal chemistry. The benzofuran ring is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

The chemical reactions involving benzofuran derivatives are diverse and depend on the specific compound. For instance, a series of benzofuran-2-yl-(4,5-dihydro-3,5-substituted diphenylpyrazol-1-yl)methanone compounds have been obtained by microwave-assisted synthesis (MWI).

Scientific Research Applications

Synthesis and Structural Modifications for Enhanced Activity

The systematic structural modifications of related compounds, such as indolealkylphenylpiperazines, have led to improved selectivity and affinity within this class of compounds. Optimization of the arylpiperazine moiety, specifically the 5-benzofuranyl-2-carboxamide, has been shown to increase serotonin transporter and 5-HT1A receptor affinity while suppressing D2 receptor binding. This highlights the importance of structural modifications in enhancing the biological activity of such compounds (Heinrich et al., 2004).

Antiviral and Antimicrobial Activity

Research into triazole carboxamide nucleosides related to bredinin and pyrazofurin has shown significant antiviral activity against herpes and measles virus in vitro. This demonstrates the potential of such compounds in contributing to the development of new antiviral medications (Revankar et al., 1981).

Cardiac Electrophysiological Activity

N-substituted imidazolylbenzamides or benzene-sulfonamides, closely related in structure to the specified compound, have been evaluated for their cardiac electrophysiological activity. These compounds exhibited potency comparable to that of known selective class III agents, indicating their potential in treating arrhythmias (Morgan et al., 1990).

Metabolic Profiling and Safety Testing

Metabolites in Safety Testing (MIST) studies of a glucokinase activator closely related to the specified compound have been summarized, revealing insights into the metabolic pathways and safety profiles crucial for early clinical development. This is critical for understanding the metabolic fate and potential safety concerns of new therapeutic agents (Sharma et al., 2014).

Nootropic Agents

The synthesis of 1,4-disubstituted 2-oxopyrrolidines and related compounds has been explored for their nootropic activity. Such research contributes to the development of compounds that may enhance cognitive functions (Valenta et al., 1994).

Mechanism of Action

The mechanism of action of benzofuran derivatives varies depending on the specific compound and its biological activity. For example, some benzofuran compounds have shown anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Future Directions

Benzofuran compounds, including “N-(2-((4-ethylpiperazin-1-yl)sulfonyl)ethyl)benzofuran-2-carboxamide hydrochloride”, have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications. Future research may focus on discovering novel methods for constructing benzofuran rings and exploring the diverse pharmacological activities of these compounds.